Morphiceptin

• IUPAC Name: (2S)-1-[(2S)-2-amino-3-(4-hydroxyphenyl)propanoyl]-N-[(2S)-1-[(2S)-2-carbamoylpyrrolidin-1-yl]-1-oxo-3-phenylpropan-2-yl]pyrrolidine-2-carboxamide
• InChI: InChI=1S/C28H35N5O5/c29-21(16-19-10-12-20(34)13-11-19)27(37)33-15-5-9-24(33)26(36)31-22(17-18-6-2-1-3-7-18)28(38)32-14-4-8-23(32)25(30)35/h1-3,6-7,10-13,21-24,34H,4-5,8-9,14-17,29H2,(H2,30,35)(H,31,36)/t21-,22-,23-,24-/m0/s1
• InChI Key: LSQXZIUREIDSHZ-ZJZGAYNASA-N
• Canonical SMILES: C1CC(N(C1)C(=O)C(CC2=CC=C(C=C2)O)N)C(=O)NC(CC3=CC=CC=C3)C(=O)N4CCCC4C(=O)N
• Isomeric SMILES: C1C[C@H](N(C1)C(=O)[C@H](CC2=CC=C(C=C2)O)N)C(=O)N[C@@H](CC3=CC=CC=C3)C(=O)N4CCC[C@H]4C(=O)N
• Molecular Formula: C28H35N5O5
• DSSTOX Substance ID: DTXSID10995574
• Molecular Weight: 521.6 g/mol
• Physical Description: Solid
• CAS RN: 74135-04-9

Description

Morphiceptin is a tetrapeptide with the sequence Tyr-Pro-Phe-Pro-NH2. It is a selective μ-opioid receptor agonist derived from β-casomorphin. This compound has over 1,000 times selectivity for μ-opioid receptors compared to δ-opioid receptors . This compound is known for its potent analgesic effects when administered intracerebroventricularly, making it a significant subject of study in pain management research .

Scientific Research Applications

Morphiceptin has several applications in scientific research:

Chemistry: Used as a model compound in peptide synthesis studies and to explore peptide-receptor interactions.

Biology: Studied for its role in modulating pain pathways and its interactions with opioid receptors.

Medicine: Investigated for its potential as an analgesic agent, particularly in conditions requiring potent pain relief without the side effects associated with traditional opioids.

Industry: Potential applications in developing new pain management therapies and in the synthesis of peptide-based drugs.

Mechanism of Action

Morphiceptin exerts its effects by selectively binding to μ-opioid receptors in the brain and spinal cord. This binding inhibits the release of neurotransmitters involved in pain transmission, thereby producing analgesic effects. The analgesic effects of this compound are reversed by naloxone, indicating that its action is mediated specifically through μ-opioid receptors .

Safety and Hazards

Morphiceptin should be handled with care. It is recommended to use full personal protective equipment, avoid breathing vapors, mist, dust or gas, and ensure adequate ventilation.

Future Directions

Research on peptide-drug conjugates like Morphiceptin for targeted cancer therapy is a topic of great current interest. The development of targeted therapies that selectively bind and act through molecules expressed by cancer cells has been a major advancement in the treatment of cancer.

Biochemical Analysis

Biochemical Properties

Morphiceptin interacts primarily with the μ-opioid receptor, a G protein-coupled receptor located in the nervous system . The interaction between this compound and the μ-opioid receptor is responsible for its potent analgesic effects . The binding of this compound to the μ-opioid receptor triggers a cascade of biochemical reactions, including the inhibition of adenylate cyclase, decreased cAMP production, and the opening of potassium channels .

Cellular Effects

This compound influences various cellular processes primarily through its interaction with the μ-opioid receptor . It can affect cell signaling pathways, particularly those involving cAMP . This compound can also influence gene expression, as the μ-opioid receptor is known to interact with several transcription factors . Additionally, this compound can impact cellular metabolism, particularly in neurons, by modulating the activity of ion channels .

Molecular Mechanism

This compound exerts its effects at the molecular level through its interaction with the μ-opioid receptor . Upon binding to the receptor, this compound induces a conformational change that allows the receptor to interact with and inhibit adenylate cyclase . This inhibition decreases the levels of cAMP, a secondary messenger involved in many cellular processes . This compound can also influence gene expression by modulating the activity of transcription factors that are regulated by the μ-opioid receptor .

Temporal Effects in Laboratory Settings

The effects of this compound can change over time in laboratory settings . For example, this compound has been shown to delay the onset of copulation in male rats . It does not affect genital reflexes, sexual motivation, or general motor activity . The temporal effects of this compound are likely due to its interactions with the μ-opioid receptor and the subsequent biochemical reactions .

Dosage Effects in Animal Models

The effects of this compound can vary with different dosages in animal models . At lower doses, this compound can produce potent analgesic effects . At higher doses, this compound may lead to side effects such as respiratory depression . The dosage-dependent effects of this compound highlight the importance of careful dosage selection in both preclinical studies and potential clinical applications .

Metabolic Pathways

Like other opioid peptides, this compound is likely to be metabolized by peptidases present in the body

Transport and Distribution

Given its hydrophilic nature and its interactions with the μ-opioid receptor, this compound is likely to be distributed in areas where these receptors are abundant, such as the nervous system

Subcellular Localization

The subcellular localization of this compound is likely to be influenced by its target, the μ-opioid receptor. As this receptor is a membrane protein, this compound is likely to be localized at the cell membrane where it can interact with the receptor

Preparation Methods

Synthetic Routes and Reaction Conditions

Morphiceptin can be synthesized through solid-phase peptide synthesis (SPPS), a common method for producing peptides. The synthesis involves the sequential addition of protected amino acids to a growing peptide chain anchored to a solid resin. The typical protecting groups used are Fmoc (9-fluorenylmethoxycarbonyl) for the amino group and tBu (tert-butyl) for the side chains. The peptide is then cleaved from the resin and deprotected to yield the final product .

Industrial Production Methods

Industrial production of this compound would likely follow similar principles as laboratory synthesis but on a larger scale. This involves optimizing the SPPS process for higher yields and purity, using automated peptide synthesizers, and employing large-scale purification techniques such as high-performance liquid chromatography (HPLC).

Chemical Reactions Analysis

Types of Reactions

Morphiceptin primarily undergoes peptide bond formation and cleavage reactions. It can also participate in oxidation and reduction reactions, particularly involving the phenolic hydroxyl group of the tyrosine residue .

Common Reagents and Conditions

Peptide Bond Formation: Fmoc-protected amino acids, coupling reagents like HBTU (O-(benzotriazol-1-yl)-N,N,N’,N’-tetramethyluronium hexafluorophosphate), and bases like DIPEA (N,N-diisopropylethylamine).

Oxidation: Reagents like hydrogen peroxide or iodine can oxidize the phenolic hydroxyl group.

Reduction: Reducing agents like sodium borohydride can reduce oxidized forms of the peptide.

Major Products

The major products of these reactions are typically the desired peptide sequence or its oxidized/reduced forms, depending on the specific reaction conditions employed.

Comparison with Similar Compounds

Similar Compounds

β-Casomorphin: The parent compound from which morphiceptin is derived. It also acts on opioid receptors but with less selectivity.

Casokefamide: Another opioid peptide with similar analgesic properties.

Deproceptin: A stereoisomer of this compound with different receptor binding properties.

Uniqueness

This compound’s high selectivity for μ-opioid receptors over δ-opioid receptors makes it unique among opioid peptides. This selectivity is crucial for its potent analgesic effects and reduced side effects compared to less selective opioid compounds .